4-Phosphonobenzoic acid

• IUPAC Name: 4-phosphonobenzoic acid
• InChI: InChI=1S/C7H7O5P/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
• InChI Key: IEQICHVXWFGDAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)P(=O)(O)O
• Molecular Formula: C7H7O5P
• DSSTOX Substance ID: DTXSID50210793
• Molecular Weight: 202.10 g/mol
• CAS RN: 618-21-3

Description

4-Phosphonobenzoic acid is a synthetic organic molecule with the chemical formula C7H7O5P. It has a molecular weight of 202.1.

Synthesis Analysis

The synthesis of this compound involves various methods, including the Arbuzov reaction, Michaelis-Arbuzov reaction, and phosphorylation reactions using different phosphorus reagents. A new 3D rare-earth hybrid material Eu (p-O3PC6H4COO) has been synthesized by a hydrothermal route from Eu (NO3)3·5H2O and the rigid precursor, this compound.

Molecular Structure Analysis

The structure of this compound has been solved by X-ray diffraction on a powder sample and is described as an inorganic network in which both carboxylic and phosphonic acid groups are linked. The this compound molecule contains a total of 20 bonds. There are 13 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 3 hydroxyl groups, and 1 phosphonate.

Physical And Chemical Properties Analysis

This compound has a density of 1.7±0.1 g/cm3. Its boiling point is 489.1±47.0 °C at 760 mmHg. The vapor pressure is 0.0±1.3 mmHg at 25°C. The index of refraction is 1.620.

Scientific Research Applications

Hybrid Materials Synthesis

4-Phosphonobenzoic acid has been employed in the synthesis of hybrid organic-inorganic materials, particularly involving lead (Pb) salts. These materials exhibit unique layered structures, where inorganic planes are interconnected through organic bridges. This synthesis demonstrates the potential of this compound in creating materials with complex architectures (Rueff et al., 2009).

Luminescent Properties and Stability

Another application is in the development of rare-earth hybrid materials, like those involving europium (Eu) and this compound. These materials are noted for their remarkable thermal stability and intriguing luminescent properties. Their structure and luminescence have been compared with related materials, highlighting this compound's utility in creating stable, luminescent compounds (Rueff et al., 2009).

Surface/Interface Control and Nanomaterial Synthesis

Phosphonic acids, including this compound, are increasingly used for controlling surface and interface properties in various applications. Their role in the development of organic electronic devices, photovoltaic cells, and nanostructured composite materials is significant. These acids offer versatile options in the field of nanomaterials, especially in designing molecular frameworks and functionalized materials (Guerrero et al., 2013).

Silver-based Metal-Organic Frameworks

The synthesis of novel silver-based metal-organic frameworks from this compound is another key application. These frameworks demonstrate different topologies and the ability to release silver salts in water, which can be tuned by altering their structure. This application underscores the potential of this compound in creating materials with specificchemical and biological properties (Rueff et al., 2015).

Agricultural and Environmental Applications

Phosphonic acids, including derivatives like this compound, are used in agriculture as crop protectants, particularly against diseases caused by oomycetes. Their application in forestry and native ecosystems for pathogen management highlights their utility beyond conventional agriculture (Dann & McLeod, 2020). In environmental chemistry, phosphonates play a crucial role due to their strong interaction with surfaces, influencing their behavior in natural systems (Nowack, 2003).

Fuel Cell Applications

Phosphonated polymers, derived from compounds like this compound, show promising applications in fuel cell technology. They exhibit excellent thermal, oxidative, and dimensional stability, making them suitable as polymeric electrolyte membranes in fuel cells (Liu et al., 2006).

Mechanism of Action

Target of Action

Phosphonates, a class of compounds to which 4-phosphonobenzoic acid belongs, are known to mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes .

Mode of Action

As a phosphonate, it may interact with its targets by mimicking the structure of natural biological molecules, thereby inhibiting the function of metabolic enzymes .

Biochemical Pathways

Phosphonates are known to interfere with various metabolic pathways due to their structural similarity to phosphates and carboxylates .

Pharmacokinetics

Its physical properties such as its molecular weight (2021 Da), density (165±01 g/cm3), melting point (378°C), boiling point (4891±470 °C), and vapor pressure (221E-10mmHg at 25°C) have been reported .

Result of Action

As a phosphonate, it may inhibit the function of metabolic enzymes, leading to various downstream effects .

Action Environment

The action of this compound may be influenced by various environmental factors. For instance, its remarkable thermal stability up to 510°C suggests that it can remain stable under high-temperature conditions . .

Q & A

Q1: What makes 4-phosphonobenzoic acid a versatile building block for creating novel materials?

A: this compound (4-PO(OH)2C6H4COOH) is a bifunctional organic molecule containing both carboxylic acid (-COOH) and phosphonic acid (-PO(OH)2) groups. [] This unique feature allows it to act as a bridge between organic and inorganic components, enabling the creation of hybrid metal-organic frameworks (MOFs) with diverse structures and properties. [, , ]

Q2: How does the structure of hybrid materials synthesized with this compound influence their properties?

A: The arrangement of this compound within the hybrid material significantly impacts its properties. For instance, research demonstrates that silver-based MOFs built with this compound exhibit varying silver release capacities depending on their structural topology. [] Compact structures, where both carboxylic and phosphonic acid groups bind to the metal ions, display high stability and minimal silver release. In contrast, layered structures with only phosphonic acid groups linked to the inorganic network release silver ions more readily. [] This control over release profiles highlights the potential for tailoring material properties through structural design.

Q3: Can you elaborate on the role of this compound in the synthesis of zeolite-like structures?

A: Research shows that reacting zinc acetate dihydrate with this compound under specific solvothermal conditions yields a zeolite-like zinc phosphonocarboxylate framework. [] In this structure, the organic moieties of this compound link together zigzag and ladder-like chains, creating a porous 3D network. This zeolite-like material demonstrates size-selective sorption properties, particularly for alcohols. []

Q4: What insights can be gained from comparing this compound to its isomer, 3-phosphonobenzoic acid, in material synthesis?

A: Comparing the use of this compound and 3-phosphonobenzoic acid helps elucidate the impact of the relative positions of functional groups on material properties. While both isomers can form hybrid materials with metal ions, the resulting structures and properties can differ. For example, using this compound with lead(II) salts consistently produces layered hybrid materials. [] This understanding of isomeric effects allows for a more controlled approach to designing materials with specific functionalities.